Cas no 149060-64-0 (3-Cyanopyridine N-oxide)

3-Cyanopyridine N-oxide structure
3-Cyanopyridine N-oxide structure
Product name:3-Cyanopyridine N-oxide
CAS No:149060-64-0
MF:C6H4N2O
MW:120.10876
CID:65117
PubChem ID:84686

3-Cyanopyridine N-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Cyanopyridine N-oxide
    • 3-Cyanopyridine-N-oxide
    • 3-PYRIDINECARBONITRILE,1-OXIDE
    • Benzenebutanoicacid, a-amino-2,3-dimethoxy-,hydrochloride (9CI)
    • BL6J8CUN5R
    • 149060-64-0
    • WOOVSQCALYYUDO-UHFFFAOYSA-
    • SCHEMBL1338520
    • InChI=1/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
    • NSC 170850
    • A808839
    • W-205686
    • MFCD00129037
    • 14906-64-0
    • 1-oxidopyridin-1-ium-3-carbonitrile
    • 3-CyanopyridineN-oxide
    • N-OXO-3-CYANO PYRIDINE
    • AKOS006229569
    • NSC170850
    • 1-oxo-2H-pyridin-1-ium-3-carbonitrile;3-Cyanopyridine-N-oxide
    • FT-0615559
    • 3-Cyanopyridine 1-oxide
    • 3-Pyridinecarbonitrile, 1-oxide
    • C3416
    • Nicotinonitrile, 1-oxide
    • WOOVSQCALYYUDO-UHFFFAOYSA-N
    • AS-19776
    • Nicotinonitrile 1-oxide
    • NSC-170850
    • BCP07196
    • 3-cyanopyridine-1-oxide
    • NICOTINONITRILE-1-OXIDE
    • HEXYLP-METHOXYPHENYLKETONE
    • DTXSID10164162
    • FT-0697719
    • Nicotinonitrile N-oxide
    • 3-cyanopyridin-1-ium-1-olate
    • NS00052753
    • DB-042967
    • Inchi: 1S/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
    • InChI Key: WOOVSQCALYYUDO-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C[N+]([O-])=C1)#N

Computed Properties

  • Exact Mass: 120.03200
  • Monoisotopic Mass: 120.032362755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų
  • XLogP3: -0.5

Experimental Properties

  • PSA: 49.25000
  • LogP: 0.98678

3-Cyanopyridine N-oxide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM505866-5g
3-CyanopyridineN-oxide
149060-64-0 95%
5g
$476 2022-06-12
Chemenu
CM505866-1g
3-CyanopyridineN-oxide
149060-64-0 95%
1g
$135 2022-06-12
Aaron
AR01X9WB-1g
3-Cyanopyridine N-oxide
149060-64-0 95%
1g
$67.00 2025-02-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X201530A-5g
3-Cyanopyridine N-oxide
149060-64-0
5g
¥4905.0 2024-07-23
eNovation Chemicals LLC
Y1224164-5g
3-Cyanopyridine N-oxide
149060-64-0 95%
5g
$500 2024-06-03
Chemenu
CM505866-250mg
3-CyanopyridineN-oxide
149060-64-0 95%
250mg
$59 2022-06-12
Aaron
AR01X9WB-250mg
3-Cyanopyridine N-oxide
149060-64-0 95%
250mg
$23.00 2025-02-12
1PlusChem
1P01X9NZ-250mg
3-Cyanopyridine N-oxide
149060-64-0 95+%
250mg
$54.00 2024-06-20
1PlusChem
1P01X9NZ-1g
3-Cyanopyridine N-oxide
149060-64-0 95+%
1g
$132.00 2024-06-20
1PlusChem
1P01X9NZ-25g
3-Cyanopyridine N-oxide
149060-64-0 98%;RG
25g
$1665.00 2023-12-21

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